Cas no 2137609-91-5 (1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl-)

• Product Name: 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl-
• CAS No: 2137609-91-5
• MF: C₈H₁₄BrCl
• MW: 225.553761005402
• CID: 5286814
• Update Time: 2025-07-15

1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl-

• Inchi： 1S/C8H14BrCl/c1-6(2)8(5-9)4-7(3)10/h6,8H,3-5H2,1-2H3
• InChI Key： KGNUEAJOILWEAN-UHFFFAOYSA-N
• SMILES： C=C(Cl)CC(CBr)C(C)C

Additional information on 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl-

Introduction to 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- (CAS No. 2137609-91-5) and Its Emerging Applications in Chemical Biology

1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl-, identified by the CAS number 2137609-91-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the class of alkenes, characterized by the presence of a carbon-carbon double bond, which serves as a pivotal site for various chemical modifications. The structural motifs of 4-(bromomethyl)-2-chloro-5-methyl introduce distinct functional groups, including a bromomethyl group at the fourth carbon position and a chloro substituent at the second carbon, alongside a methyl group at the fifth position. These features make it an invaluable building block for synthetic chemists and biologists seeking to develop novel molecules with tailored biological activities.

The compound's molecular structure imparts a high degree of reactivity, making it suitable for diverse synthetic applications. The bromomethyl group, in particular, is a well-known handle for nucleophilic substitution reactions, enabling the introduction of various functional groups such as hydroxyl, amino, or thiol moieties. This property has been exploited in the synthesis of complex molecules, including pharmaceutical intermediates and bioactive ligands. Additionally, the chloro substituent at the second carbon can undergo various transformations, such as metalation followed by coupling reactions, further expanding its synthetic utility.

In recent years, there has been growing interest in leveraging such structurally complex compounds for drug discovery and development. The presence of multiple reactive sites in 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- allows for modular construction of pharmacophores, which are essential for targeting specific biological pathways. For instance, researchers have utilized this compound to synthesize analogs of natural products with potential therapeutic effects. The ability to modify both the bromomethyl and chloro positions provides chemists with unparalleled flexibility in designing molecules with optimized pharmacokinetic and pharmacodynamic properties.

One notable application of this compound has been in the development of protease inhibitors. Proteases play critical roles in numerous biological processes, and their inhibition is often a key strategy in drug design. The unique reactivity of 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- has been harnessed to create peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. By incorporating this compound into peptidomimetic scaffolds, researchers have been able to develop potent inhibitors against targets such as matrix metalloproteinases (MMPs) and caspases. These enzymes are implicated in various diseases, including cancer and inflammation, making such inhibitors highly valuable.

Another emerging area where 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- has shown promise is in the field of materials science. The compound's ability to undergo polymerization reactions has led to the development of novel polymeric materials with tailored properties. For example, researchers have used this monomer to create cross-linked polymers that exhibit exceptional mechanical strength and thermal stability. These materials have potential applications in coatings, adhesives, and even advanced biomedical devices such as drug-eluting stents.

The synthesis of 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- itself is an intricate process that requires careful optimization to ensure high yields and purity. Traditional synthetic routes often involve multi-step sequences starting from commercially available precursors such as hexene derivatives. However, recent advances in catalytic methods have enabled more efficient pathways to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl and chloro substituents with high selectivity. Such improvements not only streamline the synthesis but also reduce costs associated with producing this valuable intermediate.

The growing body of research on 1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl- underscores its significance as a versatile building block in chemical biology. Its unique structural features enable chemists to design molecules with precise biological functions, making it indispensable in drug discovery programs. Furthermore, its utility extends beyond pharmaceuticals into materials science and other interdisciplinary fields. As our understanding of its reactivity evolves, it is likely that new applications will continue to emerge.

In conclusion,1-Hexene, 4-(bromomethyl)-2-chloro-5-methyl, (CAS No. 2137609-91-5) represents a cornerstone molecule in modern synthetic chemistry with far-reaching implications for biology and medicine. Its multifaceted utility stems from its well-defined reactivity patterns and structural adaptability, making it an essential tool for researchers aiming to push the boundaries of molecular design.